Cas no 1435806-00-0 (5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole)

• Product Name: 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole
• CAS No: 1435806-00-0
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• MDL: MFCD25371644
• CID: 2094199
• PubChem ID: 75480450
• Update Time: 2025-06-08

5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1,3-dioxolan-2-yl)thiazole
• 5-bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole
• SB11539
• NE59916
• 5-Bromo-2-(1,3-dioxolan-2-yl)-thiazole
• 5-Bromo-2-(1,3-dioxolan-2-yl)thiazole, AldrichCPR
• CS-0050639
• EN300-130768
• AS-33983
• SY042336
• MFCD25371644
• DB-168325
• AKOS025290953
• 1435806-00-0
• KHC80600
• 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole

• MDL： MFCD25371644
• Inchi： 1S/C6H6BrNO2S/c7-4-3-8-5(11-4)6-9-1-2-10-6/h3,6H,1-2H2
• InChI Key： FUGHWGLCEYOMJY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2OCCO2)S1

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• XLogP3: 1.4

Additional information on 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole

5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS No. 1435806-00-0): An Overview

5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS No. 1435806-00-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole make it an attractive candidate for various drug discovery programs.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many bioactive molecules. The presence of the bromine atom at the 5-position and the 1,3-dioxolane substituent at the 2-position imparts specific chemical and biological properties to 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole. These properties have been extensively studied in recent years to understand their implications in drug design and development.

One of the key areas of research involving 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole is its potential as an inhibitor of various enzymes and receptors. For instance, studies have shown that compounds with similar thiazole structures can act as potent inhibitors of kinases, which are crucial enzymes involved in cellular signaling pathways. Kinase inhibitors are widely used in the treatment of cancer and inflammatory diseases. The bromine atom in 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole can enhance the binding affinity to specific protein targets, making it a valuable lead compound for further optimization.

In addition to its enzymatic inhibition properties, 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole has also been explored for its potential as an antimicrobial agent. Thiazoles are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the bromine atom and the 1,3-dioxolane substituent can modulate the compound's lipophilicity and cell membrane permeability, thereby enhancing its antimicrobial efficacy. Recent studies have demonstrated that derivatives of 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole exhibit promising activity against multidrug-resistant bacterial strains.

The synthetic accessibility of 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and cyclization steps. This synthetic flexibility allows researchers to easily modify the structure to optimize its pharmacological properties. For example, replacing the bromine atom with other halogens or functional groups can lead to compounds with improved potency and selectivity.

Beyond its direct biological activities, 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole has also been investigated as a building block for more complex molecular architectures. Its reactivity and functional group compatibility make it suitable for use in combinatorial chemistry approaches and high-throughput screening campaigns. These methods are essential for identifying novel lead compounds with desired biological activities.

In conclusion, 5-Bromo-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS No. 1435806-00-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this intriguing thiazole derivative.